(2S,3S)-2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)chroman-4-one

• IUPAC Name: 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C21H22O12/c22-5-11-14(26)17(29)19(31)21(33-11)12-9(25)4-10-13(15(12)27)16(28)18(30)20(32-10)6-1-2-7(23)8(24)3-6/h1-4,11,14,17-27,29-31H,5H2
• InChI Key: OSFCFXQMAHURHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2C(C(=O)C3=C(O2)C=C(C(=C3O)C4C(C(C(C(O4)CO)O)O)O)O)O)O)O
• Molecular Formula: C21H22O12
• Molecular Weight: 466.4 g/mol

Description

This compound is a flavonoid glycoside characterized by a chroman-4-one core substituted with hydroxyl groups at positions 3, 5, and 7, a 3,4-dihydroxyphenyl group at position 2, and a glycosyl moiety at position 4. The glycosyl unit is a tetrahydro-2H-pyran (glucose derivative) with stereochemistry (2S,3R,4R,5S,6R) and a hydroxymethyl group. This structure is critical for its bioactivity, particularly in antioxidant and anti-inflammatory roles, as hydroxyl groups enhance radical scavenging, while glycosylation improves solubility and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions: Genistein 6-C-Glucoside can be synthesized through various chemical reactions involving genistein and glucose. One common method involves the glycosylation of genistein using glucose in the presence of a catalyst such as boron trifluoride (BF3). The reaction typically occurs under mild conditions to prevent the degradation of the genistein molecule.

Industrial Production Methods: In an industrial setting, the production of Genistein 6-C-Glucoside involves large-scale glycosylation reactions. These reactions are often carried out in reactors with controlled temperature and pH to ensure the efficient formation of the glycoside. The process may also include purification steps to isolate the desired product from by-products and unreacted starting materials.

Chemical Reactions Analysis

Types of Reactions: Genistein 6-C-Glucoside undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Genistein 6-C-Glucoside can be oxidized using oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

• Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

• Substitution: Substitution reactions may involve the replacement of functional groups on the genistein molecule with other groups using suitable reagents.

Major Products Formed:

• Oxidation: Oxidation of Genistein 6-C-Glucoside can lead to the formation of quinones and other oxidized derivatives.

• Reduction: Reduction reactions typically result in the formation of reduced forms of genistein, such as dihydrogenated genistein.

• Substitution: Substitution reactions can produce various derivatives of genistein with different functional groups attached.

Scientific Research Applications

Genistein 6-C-Glucoside has a wide range of applications in scientific research, including:

• Chemistry: It is used as a model compound in the study of glycosylation reactions and the synthesis of other glycosides.

• Biology: Genistein 6-C-Glucoside is studied for its effects on cell signaling pathways and its role in modulating biological processes.

• Medicine: It is investigated for its potential therapeutic effects in treating various diseases, such as cancer, cardiovascular diseases, and osteoporosis.

• Industry: Genistein 6-C-Glucoside is used in the development of functional foods and dietary supplements due to its health benefits.

Mechanism of Action

The mechanism by which Genistein 6-C-Glucoside exerts its effects involves its interaction with various molecular targets and pathways. It acts as an agonist for estrogen receptors, modulating the activity of these receptors and influencing gene expression. Additionally, it inhibits tyrosine kinases, which play a crucial role in cell signaling pathways. These interactions contribute to its antioxidant, anti-inflammatory, and anticancer properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Weight	Glycosylation Position	Hydroxyl/Methoxy Groups	Key Differences	Bioactivity
(2S,3S)-Target Compound	610.52 g/mol	C6	3,5,7-trihydroxy; 3,4-dihydroxyphenyl	Reference compound	Antioxidant, anti-inflammatory
Orientin (C21H20O11)	448.38 g/mol	C8	5,7-dihydroxy; 3,4-dihydroxyphenyl	Glycosyl position (C8 vs. C6)	Enhanced intestinal absorption in Caco-2 models
5,7-Dihydroxy-2-(4-hydroxyphenyl)chroman-4-one	270.24 g/mol	None	5,7-dihydroxy; 4-hydroxyphenyl	Lack of glycosylation and C3 hydroxyl	Lower solubility, reduced bioavailability
CAS 14259-46-2	610.52 g/mol	C6	5-hydroxy; 4-hydroxyphenyl	Methoxy substitution at C3	Altered metabolic stability
Vitexin (C21H20O10)	432.38 g/mol	C8	5,7-dihydroxy; 4-hydroxyphenyl	Apigenin backbone vs. luteolin	Anticancer activity via kinase inhibition

Key Findings :

Glycosylation Impact :

• The target compound’s C6 glycosylation distinguishes it from orientin (C8-glycosylated) and vitexin. This positional difference affects membrane permeability, as seen in orientin’s superior Caco-2 absorption .
• Removal of glycosides (e.g., via methylation in ) reduces polarity, increasing lipid solubility but decreasing antioxidant efficacy .

Hydroxyl Group Configuration :

• The 3,4-dihydroxyphenyl group (catechol moiety) in the target compound enhances metal chelation and free radical scavenging compared to 4-hydroxyphenyl analogs (e.g., CAS 578-74-5) .
• Methoxy substitutions (e.g., in CAS 14259-46-2) reduce reactivity but improve metabolic stability .

Stereochemical Specificity :

• The (2S,3S) chroman configuration and glucose stereochemistry (2S,3R,4R,5S,6R) are critical for binding to cellular receptors, as seen in analogs with inverted stereochemistry showing diminished activity .

Research Implications

• Drug Design : Glycosylation at C6 optimizes both solubility and target engagement, making the target compound a scaffold for neurodegenerative therapeutics.
• Limitations : Structural complexity complicates synthetic routes (e.g., multi-step glycosylation in ), requiring advanced techniques like regioselective protection .